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Compound of Interest

Compound Name: URAT1 inhibitor 1

Cat. No.: B8103423

For researchers and scientists engaged in drug development, particularly in studies related to
hyperuricemia and gout, the responsible handling and disposal of investigational compounds
like URAT1 inhibitor 1 are paramount.[1][2] Adherence to proper disposal protocols is not only
a matter of regulatory compliance but also a critical component of laboratory safety and
environmental protection. This guide provides essential, step-by-step procedures for the safe
disposal of URAT1 inhibitor 1, ensuring the well-being of laboratory personnel and the integrity

of your research environment.

URAT1 inhibitor 1, a potent uric acid transporter 1 (URATL1) inhibitor, is a brominated organic
compound with the molecular formula C19H15Br2N502S2.[1][2] Due to its chemical nature, it
requires special handling and disposal as hazardous waste. Improper disposal can lead to
environmental contamination and potential health risks.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all personnel are equipped with the
appropriate Personal Protective Equipment (PPE).

Table 1: Personal Protective Equipment (PPE) for Handling URAT1 Inhibitor 1
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PPE Item Specification Purpose

Nitrile or other chemically To prevent skin contact with
Gloves .

resistant gloves the compound.

Safety glasses with side To protect eyes from splashes

Eye Protection ) )
shields or chemical goggles or dust.

To protect clothing and skin
Lab Coat Standard laboratory coat o
from contamination.

Resnirat Use in a well-ventilated area or  To avoid inhalation of any dust
espiratory
fume hood or aerosols.

Step-by-Step Disposal Protocol

The disposal of URAT1 inhibitor 1 must be conducted in accordance with institutional, local,
and national regulations for hazardous waste. Under no circumstances should this compound
be disposed of down the drain or in regular trash.[3]

» Waste Identification and Segregation:

o All materials contaminated with URAT1 inhibitor 1, including unused compound,
solutions, contaminated labware (e.g., pipette tips, vials), and spill cleanup materials, must
be classified as hazardous waste.

o Due to the presence of bromine, this waste should be segregated as halogenated organic
waste.[4] Mixing it with non-halogenated waste can complicate and increase the cost of
disposal.

e Containerization:

o Use a dedicated, properly labeled, and leak-proof waste container for all URAT1 inhibitor
1 waste. The container must be compatible with the chemical properties of the compound
and any solvents used.

o The label on the waste container should clearly state "Hazardous Waste," "Halogenated
Organic Waste," and list the full chemical name: "URAT1 inhibitor 1."

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b8103423?utm_src=pdf-body
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/product/b8103423?utm_src=pdf-body
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://www.benchchem.com/product/b8103423?utm_src=pdf-body
https://www.benchchem.com/product/b8103423?utm_src=pdf-body
https://www.benchchem.com/product/b8103423?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8103423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Storage of Waste:

o Store the sealed waste container in a designated and secure satellite accumulation area
within the laboratory.[5]

o Ensure the storage area is away from incompatible materials.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and proper disposal of the
waste.

o Provide the EHS or contractor with the Safety Data Sheet (SDS) for URAT1 inhibitor 1, if
available, or at a minimum, the chemical name and CAS number (268720-62-1).[1]

Spill Management

In the event of a spill, the following procedure should be followed:

Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate the
immediate vicinity and ensure the area is well-ventilated, preferably within a fume hood.

o Contain the Spill: Use an inert absorbent material, such as vermiculite or sand, to contain the
spill. Do not use combustible materials like paper towels.

e Clean-up: Carefully collect the absorbent material and any contaminated debris into the
designated halogenated organic waste container.

o Decontaminate: Clean the spill area with an appropriate solvent and then soap and water. All
cleaning materials must also be disposed of as hazardous waste.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of URAT1 inhibitor 1.
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URAT1 Inhibitor 1 Disposal Workflow
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;

Segregate from Non-Halogenated Waste

:
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Storage & Disposal

Store in Satellite Accumulation Area

;

Contact EHS for Pickup

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for URAT1 inhibitor 1.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b8103423?utm_src=pdf-body-img
https://www.benchchem.com/product/b8103423?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8103423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Chemical and Physical Properties

A summary of the known properties of URAT1 inhibitor 1 is provided below for easy reference.

Table 2: Properties of URAT1 Inhibitor 1

Property Value

CAS Number 268720-62-1

Molecular Formula C19H15Br2N502S2

Molecular Weight 569.29 g/mol

Appearance Solid

Solubility DMSO > 100 mg/mL

Storage Powder: -20°C for 3 years, 4°C for 2 years

In solvent: -80°C for 6 months, -20°C for 1
month

By adhering to these guidelines, researchers can ensure the safe and responsible
management of URAT1 inhibitor 1 waste, fostering a culture of safety and environmental
stewardship within the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: Proper Disposal of
URAT1 Inhibitor 1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8103423#uratl-inhibitor-1-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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